Cas no 651770-42-2 (L-Lysine,L-leucyl-L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-)

651770-42-2 structure
Product name:L-Lysine,L-leucyl-L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-
CAS No:651770-42-2
MF:C45H84N10O11S
MW:973.27387046814
CID:403239
L-Lysine,L-leucyl-L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine,L-leucyl-L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl-
- L-Lysine, L-leucyl-L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl- (9CI)
-
- Inchi: 1S/C45H84N10O11S/c1-13-26(10)35(54-40(60)32(20-24(6)7)50-37(57)27(11)48-38(58)29(47)18-22(2)3)43(63)51-31(19-23(4)5)39(59)52-33(21-67)41(61)53-34(25(8)9)42(62)55-36(28(12)56)44(64)49-30(45(65)66)16-14-15-17-46/h22-36,56,67H,13-21,46-47H2,1-12H3,(H,48,58)(H,49,64)(H,50,57)(H,51,63)(H,52,59)(H,53,61)(H,54,60)(H,55,62)(H,65,66)/t26-,27-,28+,29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
- InChI Key: NTJLROWZRKTKBY-CKMJPGRZSA-N
- SMILES: C(O)(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)N
Computed Properties
- Exact Mass: 972.60472
Experimental Properties
- Density: 1.161±0.06 g/cm3(Predicted)
- Boiling Point: 1258.2±65.0 °C(Predicted)
- PSA: 342.37
- pka: 3.26±0.10(Predicted)
L-Lysine,L-leucyl-L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-cysteinyl-L-valyl-L-threonyl- Related Literature
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Biao Ye,Hong Xu,Binbin Bao,Jin Xuan,Li Zhang RSC Adv., 2017,7, 48826-48834
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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